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Compound Focus: GSK864
Cat. No.: S529511

The core challenge is that GSK864 has low water solubility. Successful cellular treatment requires dissolving
it in an organic solvent like DMSO first, then diluting into the aqueous cell culture medium. The table below

summarizes the key solubility data and recommended formulations for in vitro and in vivo studies [1] [2].

Parameter Details Application |/ Note

Molecular Weight 558.6 g/mol [1] -

Solubility in DMSO ~100 mg/mL (approx. 179  Primary Stock Solution: For long-term storage,

mM) [1] [2] prepare concentrated stock in DMSO.
Solubility in Water <1 mg/mL (Insoluble) [1] Not suitable for direct reconstitution.
Recommended /n 100% DMSO [1] [2] Dilute stock solution directly into cell culture
Vitro Solvent medium. Final DMSO concentration should be

<0.1-0.5% to maintain cell viability.

Example In Vivo 10% DMSO + 40% Sequential addition of solvents is crucial for clarity
Formulation PEG300 + 5% Tween 80 + and stability. Sonication is recommended.
45% Saline [1]

Frequently Asked Questions (FAQs)
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Q1: What is the typical working concentration range for GSK864 in cell culture? While the optimal
dose depends on your specific cell model, research using leukemia cell lines (Jurkat and MV4-11) reported
an IC50 of approximately 2 pM after 48 hours of treatment [3]. In a fibrosarcoma cell line (HT1080) with
an IDH1 R132C mutation, GSK864 reduced the oncometabolite 2-HG production with an EC50 of 320 nM
[1] [2]. A good starting point for dose-response experiments is a range from 100 nM to 10 pM.

Q2: My cells are dying in the negative control group with the solvent. What should I check? This points
to solvent cytotoxicity. First, verify that the final concentration of DMSO in your cell culture medium does
not exceed 0.5%. Higher concentrations can be toxic to many cell types. Ensure the solvent is thoroughly

mixed when added to the medium to prevent local, high-concentration spots.

Q3: The compound is precipitating out of solution in the cell culture medium. How can I fix this?

Precipitation occurs when the compound's solubility in the aqueous medium is exceeded. To address this:

¢ Confirm Stock Solubility: Ensure your primary DMSO stock is a clear solution at 100 mg/mL.

¢ Reduce Final Concentration: If possible, lower the final treatment concentration of GSK864.

¢ Use a Solubility-Enhancing Vehicle: Reformulate your dilution using a mixture like the one
suggested for in vivo studies (see table above), appropriately adapted for sterile cell culture
conditions.

Q4: How can I confirm that GSK864 is effectively entering my cells and engaging the target? Directly
measuring cellular uptake can be complex. A more practical approach is to use a functional biomarker to
confirm target engagement. The established mechanism of GSK864 is to inhibit mutant IDH1 and drastically
reduce the production of its product, D-2-hydroxyglutarate (2-HG) [1] [4]. You can confirm successful
cellular uptake and activity by measuring the reduction in intracellular 2-HG levels in your treated cells
compared to controls using methods like LC-MS/MS [1] [3].

Experimental Protocol: Testing GSK864 in Cell Culture

The following diagram illustrates the core workflow for setting up a GSK864 treatment experiment:
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(Prepare GSK&864 Stock Solutioa

'

Calculate required amount
for desired final concentration

Weigh compound and dissolve

in pure DMSO to 100 mg/mL

(Aliquot and store at -20°C or -80°C)

(Dilute for Cell Treatmeng

(Thaw DMSO stock and Vortex)

Dilute serially into
cell culture medium
Vortex thoroughly after
each dilution step
Apply diluted GSK864
to cells for treatment

'

( Confirm Target Engagementj
(e.g., measure 2-HG levels)

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s529511?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

N—— _/

Click to download full resolution via product page

Key Considerations:

e Aseptic Technique: When working with cell cultures, ensure all steps involving the drug dilution are
performed under sterile conditions, ideally in a laminar flow hood.

e Solvent Control: Always include a vehicle control group treated with the same final concentration of
DMSO (e.g., 0.1%) as your drug-treated cells.

e Mixing: The step of thorough vortexing after dilution is critical to prevent precipitation and ensure a
homogenous solution.

Validation Assay: Measuring 2-HG Reduction

To functionally validate that GSK864 has been taken up and is active, you can measure its effect on 2-HG

levels. The workflow below outlines the key steps in this process:
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(Treat Cells with GSKBGAD

Harvest cells after
desired incubation time

Wash with PBS to
remove extracellular compound

Lyse cells and
extract metabolites

Analyze 2-HG levels

LC-MS/MS is the
gold standard method

Interpret Results:

2-HG decrease confirms
successful uptake/activity
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b529511#gsk864-cellular-uptake-

enhancement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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